Cas no 1860299-85-9 (Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester)

• Product Name: Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester
• CAS No: 1860299-85-9
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5275186
• Update Time: 2025-10-28

Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester

• Inchi： 1S/C12H18O3/c1-11(10(13)14-2)12(15-11)7-8-3-5-9(12)6-4-8/h8-9H,3-7H2,1-2H3
• InChI Key： SVDYPLKGTRKPAS-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CC12C(C)(C(OC)=O)O1

Additional information on Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester

Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester

The compound with CAS No. 1860299-85-9, known as Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spiro structure, which combines a bicyclo[2.2.2]octane framework with an oxirane (epoxide) group and a methyl ester functionality. The spiro arrangement creates a rigid and strained molecular architecture, which is often exploited in the design of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems due to its ability to form stable and biocompatible nanoparticles. Researchers have demonstrated that the methyl ester group can be readily modified to introduce additional functional groups, enabling targeted drug delivery and controlled release mechanisms. Furthermore, the presence of the epoxide group provides opportunities for cross-linking reactions, which are essential in creating hydrogels and other polymeric materials with tunable mechanical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-opening reactions of epoxides and subsequent esterification steps. The bicyclo[2.2.2]octane framework is often synthesized via Diels-Alder reactions or other cycloaddition processes, depending on the desired stereochemistry and regioselectivity. The integration of these components into a single molecule requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its use as a building block for advanced materials with tailored properties. For instance, its rigid structure makes it an ideal candidate for constructing high-strength polymers and composites. Recent research has also explored its potential in the development of stimuli-responsive materials, where the spiro structure can undergo reversible changes in response to external stimuli such as temperature or pH levels.

From a structural perspective, the compound's spiro arrangement creates a unique balance between rigidity and flexibility, which is critical for many applications in nanotechnology and biomaterials science. The methyl ester group further enhances its compatibility with biological systems, making it a valuable component in bio-inspired materials design.

In conclusion, Spiro[bicyclo[2.2.2]octane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester (CAS No. 1860299-85-9) represents a cutting-edge molecule with vast potential across multiple disciplines. Its versatile structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, materials science, and beyond.